Cas no 1258640-94-6 (2,2,2-trifluoroethyl N-2-(2-methylpiperidin-1-yl)ethylcarbamate)

• Product Name: 2,2,2-trifluoroethyl N-2-(2-methylpiperidin-1-yl)ethylcarbamate
• CAS No: 1258640-94-6
• MF: C₁₁H₁₉F₃N₂O₂
• MW: 268.275973558426
• CID: 5053460
• Update Time: 2025-05-24

2,2,2-trifluoroethyl N-2-(2-methylpiperidin-1-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoroethyl N-[2-(2-methylpiperidin-1-yl)ethyl]carbamate
• Z1238546183
• 2,2,2-trifluoroethyl N-2-(2-methylpiperidin-1-yl)ethylcarbamate

• Inchi： 1S/C11H19F3N2O2/c1-9-4-2-3-6-16(9)7-5-15-10(17)18-8-11(12,13)14/h9H,2-8H2,1H3,(H,15,17)
• InChI Key： GYMHSESFPTUKCF-UHFFFAOYSA-N
• SMILES： FC(COC(NCCN1CCCCC1C)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 272
• XLogP3: 2.4
• Topological Polar Surface Area: 41.6

Additional information on 2,2,2-trifluoroethyl N-2-(2-methylpiperidin-1-yl)ethylcarbamate

Introduction to 2,2,2-Trifluoroethyl N-2-(2-Methylpiperidin-1-yl)Ethylcarbamate (CAS No. 1258640-94-6)

Compound with the chemical name 2,2,2-trifluoroethyl N-2-(2-methylpiperidin-1-yl)ethylcarbamate (CAS No. 1258640-94-6) is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their unique structural and functional properties.

The molecular structure of this compound features a trifluoroethyl group attached to an N-substituted carbamate moiety, which is further linked to a 2-methylpiperidine ring. The presence of fluorine atoms in the trifluoroethyl group introduces electron-withdrawing effects, which can influence the reactivity and binding affinity of the molecule. This structural characteristic makes it a promising candidate for further exploration in the design of novel bioactive agents.

In recent years, there has been a growing interest in the development of carbamate-based compounds as potential therapeutic agents. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active molecules. The specific arrangement of atoms in 2,2,2-trifluoroethyl N-2-(2-methylpiperidin-1-yl)ethylcarbamate suggests that it may exhibit interesting pharmacological properties, particularly in terms of its interaction with biological targets.

One of the key areas where this compound shows promise is in the development of central nervous system (CNS) drugs. The 2-methylpiperidine moiety is a common structural element found in many CNS-active compounds, known for its ability to enhance blood-brain barrier penetration and improve pharmacokinetic profiles. The carbamate group can also serve as a versatile handle for further chemical modifications, allowing researchers to fine-tune the properties of the molecule for specific therapeutic applications.

Recent studies have highlighted the potential of fluorinated carbamates as modulators of enzyme activity and receptor binding. The electron-withdrawing nature of fluorine atoms can enhance the potency and selectivity of drug candidates by influencing their electronic distribution and steric interactions. This makes 2,2,2-trifluoroethyl N-2-(2-methylpiperidin-1-yl)ethylcarbamate an intriguing candidate for further investigation in this context.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, are often employed to construct the desired molecular framework efficiently. The use of these sophisticated synthetic strategies underscores the complexity and sophistication involved in developing novel pharmaceutical compounds.

In addition to its potential therapeutic applications, cas no1258640-94-6 may also find utility in research settings as a building block for more complex molecules. The availability of well-characterized starting materials like this compound allows chemists to explore new synthetic pathways and develop innovative drug candidates more rapidly.

The pharmacological evaluation of this compound has begun to yield promising results. Initial studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors relevant to neurological disorders. These findings are particularly exciting given the high unmet medical needs in this area and highlight the importance of exploring novel chemical entities like cas no1258640-94-6.

The future development of this compound will likely involve both computational modeling and experimental validation to fully elucidate its pharmacological profile. Techniques such as molecular docking simulations can provide insights into how this molecule interacts with biological targets at a molecular level. These computational approaches can complement traditional experimental methods by providing rapid screening capabilities and helping to guide optimization efforts.

In conclusion, cas no1258640-94-6, or more specifically 2,2,2-trifluoroethyl N-2-(2-methylpiperidin-1-yl)ethylcarbamate, represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising pharmacological properties make it a valuable asset for ongoing research efforts aimed at developing novel therapeutic agents.